Cas no 102741-52-6 (1,2-Benzisoxazole-3-methanol,6-nitro-)

• Product Name: 1,2-Benzisoxazole-3-methanol,6-nitro-
• CAS No: 102741-52-6
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• CID: 125226
• PubChem ID: 56604947
• Update Time: 2025-04-18

1,2-Benzisoxazole-3-methanol,6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-methanol,6-nitro-
• (6-nitro-1,2-benzoxazol-3-yl)methanol
• 1,2-Benzisoxazole-3-methanol,6-nitro
• 6-nitrobenzisoxazol-3-ylmethanol
• BEN177
• 1,2-Benzisoxazole-3-methanol, 6-nitro-
• (6-Nitrobenzo[d]isoxazol-3-yl)methanol
• DTXSID50717858
• 102741-52-6
• FT-0750837

• Inchi： 1S/C8H6N2O4/c11-4-7-6-2-1-5(10(12)13)3-8(6)14-9-7/h1-3,11H,4H2
• InChI Key： WOTLJABKEIVBCC-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(CO)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.03300
• Monoisotopic Mass: 194.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 92.08000
• LogP: 1.75150